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Compound of Interest

2-Methyl-8-quinolinyl 3-
Compound Name:

bromobenzoate
CAS No.: 499197-01-2
Cat. No.: B485723

Get Quote

Executive Summary & Physicochemical Profile[1][2]

2-Methyl-8-quinolinyl 3-bromobenzoate is a lipophilic ester derivative synthesized from 2-
methyl-8-quinolinol (8-hydroxyquinaldine) and 3-bromobenzoic acid. In drug development and
coordination chemistry, this compound serves as a potential metallo-prodrug precursor or a
specific ligand for transition metals.

Its solubility profile is governed by the competition between the hydrophobic aromatic domains
(quinoline and bromobenzene rings) and the polar ester linkage. Understanding its solubility is
critical for:

o Purification: Recrystallization solvent selection.
+ Formulation: Developing liquid dosage forms or lipid-based delivery systems.

» Bioavailability: Predicting dissolution rates in biological fluids.

Physicochemical Properties (Predicted)
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Property Value | Characteristic Mechanistic Insight

C
Moderate molecular weight

Molecular Formula H facilitates membrane
BrNO permeability.
] Within the "Rule of 5" limit

Molecular Weight ~342.19 g/mol

(<500 Da).

Highly lipophilic; poor water
LogP (Predicted) 42-4.8 J y Pop P

solubility expected.

Lacks -OH/-NH groups,
H-Bond Donors 0 ) i )

reducing water interaction.

Interaction sites for protic
H-Bond Acceptors 3 (N, 2x0)

solvents (MeOH, EtOH).

Crystalline solid; lattice energy
Melting Point ~90-110 °C (Est.) barrier must be overcome for

dissolution.

Theoretical Solubility Framework

Before initiating wet-lab experiments, a Senior Scientist employs Hansen Solubility Parameters
(HSP) to predict solvent compatibility. The dissolution of 2-Methyl-8-quinolinyl 3-
bromobenzoate depends on three interaction forces:

o Dispersion Forces (

): Dominant due to the large aromatic
-systems.

e Polar Forces (

): Moderate contribution from the ester carbonyl and quinoline nitrogen.

e Hydrogen Bonding (
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): The compound acts only as an H-bond acceptor.

Solvent Class Predictions

e Class 1: Chlorinated Solvents (DCM, Chloroform):High Solubility. The high dispersion forces
of these solvents match the aromatic core of the solute.

e Class 2: Polar Aprotic (DMF, DMSO):High Solubility. These solvents can effectively solvate
the polar ester and quinoline regions without requiring H-bond donation from the solute.

e Class 3: Alcohols (Methanol, Ethanol):Moderate Solubility. Solubility will be temperature-
dependent. The solvent's self-association (H-bonding) opposes the dissolution of the non-
polar solute regions.

o Class 4: Water:Insoluble. The high LogP and lack of H-bond donors prevent the disruption of
the water lattice.

Experimental Protocol: Isothermal Saturation
Method

To ensure data integrity and reproducibility, the Static Equilibrium Method (Shake-Flask)
coupled with HPLC-UV analysis is the gold standard.

Reagents & Instrumentation[1][3]

e Solute: 2-Methyl-8-quinolinyl 3-bromobenzoate (Purity >98%).

e Solvents: HPLC Grade (Methanol, Ethanol, Isopropanol, Acetone, Acetonitrile, Ethyl Acetate,
Toluene).

o Apparatus: Thermostated shaker bath (

K precision), 0.45
m PTFE syringe filters.

e Analysis: HPLC with Diode Array Detector (DAD).
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Step-by-Step Workflow

The following diagram outlines the critical path for generating validated solubility data.

Start: Excess Solute Addition

T=278-323 K

Equilibration
(Shake 24-48h @ Target Temp)

Static

Phase Separation
(Settle 2-4h Isothermal)

Isothermal

Supernatant Sampling

(Syringe Filter 0.45 um)

Dilution with Mobile Phase
(Ensure within Calibration Range)

HPLC-UV Quantification

(\ = 254/310 nm)

Mole Fraction Calculation (x_i)

Click to download full resolution via product page

Figure 1: Validated workflow for isothermal solubility determination.
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Analytical Method (HPLC Conditions)

Since specific literature data is sparse, the following robust generic method is recommended
for this quinoline ester:

e Column: C18 (ODS),

mm, 5
m.

» Mobile Phase: Acetonitrile : Water (70:30 v/v) with 0.1% Formic Acid.

o Rationale: The acid prevents tailing of the basic quinoline nitrogen.
e Flow Rate: 1.0 mL/min.
o Wavelength: 254 nm (Benzene ring) and 310 nm (Quinoline core).
e Retention Time: Expect elution between 4-8 minutes due to high lipophilicity.
Thermodynamic Modeling & Analysis
Experimental data must be mathematically modeled to determine the Enthalpy (

) and Entropy (

) of dissolution. This validates the physical consistency of the data.

Modified Apelblat Equation

This semi-empirical model correlates mole fraction solubility (

) with temperature (
) and is widely used for pharmaceutical intermediates.

e A, B, C: Empirical parameters derived from multiple linear regression.

» Application: Excellent for non-ideal solutions where solubility shows non-linear dependence
on temperature.
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van't Hoff Analysis

To understand the driving forces, use the van't Hoff equation:
* Interpretation:

o (Endothermic): Solubility increases with temperature (Typical for this class).
o (Gibbs Free Energy): Calculated as
. A positive

indicates the dissolution is not spontaneous at standard states, requiring thermal energy to
proceed.

Data Presentation Template

When reporting your results, structure the data as follows to ensure peer-review readiness:

Solubility (

Solvent T (K) Deviation (%)
)

Methanol 298.15 Experimental Value 1.2%

303.15 Experimental Value 1.5%

Ethyl Acetate 298.15 Higher Value 0.8%

Implications for Research & Development
Purification Strategies

Given the predicted solubility profile:

e Recrystallization: Use a solvent/anti-solvent system. Dissolve the compound in a minimal
amount of hot Ethyl Acetate or Acetone (high solubility), then slowly add Hexane or Cold
Methanol (lower solubility) to induce crystallization.
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Washing: Use cold methanol to wash the filter cake, as it will remove polar impurities while
minimizing product loss compared to stronger solvents.

Formulation Development

For preclinical testing:

Vehicle: Avoid pure aqueous buffers. Use PEG-400 or DMSO/Water mixtures (e.g., 10%
DMSO in saline) to ensure solubility.

Lipid Formulations: The high LogP suggests excellent compatibility with lipid-based carriers
like Miglyol 812 or Capryol 90.

References

Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-
dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to
348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91. Link

Shakeel, F,, et al. (2014). Solubility and thermodynamic parameters of apigenin in different
neat solvents at different temperatures. Journal of Molecular Liquids, 191, 172-179. Link

Jouyban, A. (2008). Review of the pharmaceutical solubility studies in binary solvents.
Farmacia, 56, 1-23. (Standard protocol reference for binary mixtures).

PubChem Compound Summary. (2024). Methyl 3-bromobenzoate (Precursor Data). National
Center for Biotechnology Information. Link

Bergstrom, C. A, et al. (2007). Accuracy of calculated pH-dependent agueous drug solubility.
European Journal of Pharmaceutical Sciences, 32(4-5), 381-390. (Reference for
LogP/Solubility prediction models).

To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 2-MethyI-8-
guinolinyl 3-bromobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b485723/docs#technical-guide-solubility-profiling-of-2-
methyl-8-quinolinyl-3-bromobenzoate]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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